Cas no 338731-03-6 (1H-Pyrrolo[2,3-b]pyridine-3-ethanamine, 1-(phenylsulfonyl)-)

• Product Name: 1H-Pyrrolo[2,3-b]pyridine-3-ethanamine, 1-(phenylsulfonyl)-
• CAS No: 338731-03-6
• MF: C₁₅H₁₅N₃O₂S
• MW: 301.363501787186
• CID: 832920
• Update Time: 2026-04-29

1H-Pyrrolo[2,3-b]pyridine-3-ethanamine, 1-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridine-3-ethanamine, 1-(phenylsulfonyl)-
• 1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-3-sulfonic acid
• 1-(tert-butoxycarbonyl)piperidine-3-sulfonic acid

• Inchi： InChI=1S/C15H15N3O2S/c16-9-8-12-11-18(15-14(12)7-4-10-17-15)21(19,20)13-5-2-1-3-6-13/h1-7,10-11H,8-9,16H2
• InChI Key： FTOKPBFHDDKONI-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)S(=O)(=O)N2C=C(CCN)C3=C2N=CC=C3

Computed Properties

• Exact Mass: 301.08800
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.6

Experimental Properties

• PSA: 86.36000
• LogP: 3.55560